Cas no 53732-08-4 (Methyl 3-(hydroxymethyl)-5-nitrobenzoate)

• Product Name: Methyl 3-(hydroxymethyl)-5-nitrobenzoate
• CAS No: 53732-08-4
• MF: C₉H₉NO₅
• MW: 211.171462774277
• MDL: MFCD08275104
• CID: 939045
• PubChem ID: 10703703
• Update Time: 2025-11-02

Methyl 3-(hydroxymethyl)-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(Hydroxymethyl)-5-nitrobenzoate
• 3-Hydroxymethyl-5-nitrobenzoesaeuremethylester
• methyl 3-hydroxymethyl-5-nitrobenzoate
• methyl 3-nitro-5-hydroxymethylbenzoate
• NNMLFVLQJJIINL-UHFFFAOYSA-N
• 6996AJ
• AB44757
• SY026765
• 3-Hydroxymethyl-5-nitro-benzoic acid methyl ester
• 3-[Hydroxymethyl]-5-nitrobenzoic acid, methyl ester
• 1-Hydroxymethyl-3-nitro-5-benzoic acid methyl ester
• AKOS027256624
• MFCD08275104
• A923368
• DTXSID20443738
• CS-11622
• 3-Hydroxymethyl-5-nitrobenzoic acid methyl ester
• EN300-213368
• 53732-08-4
• SCHEMBL935580
• CS-0010339
• A1-00915
• 3-Hydroxymethyl-5-nitrobenzoic acid methyl ester; Methyl 3-(hydroxymethyl)-5-nitrobenzoate
• AC2401
• Methyl 3-(hydroxymethyl)-5-nitrobenzoate

• MDL： MFCD08275104
• Inchi： 1S/C9H9NO5/c1-15-9(12)7-2-6(5-11)3-8(4-7)10(13)14/h2-4,11H,5H2,1H3
• InChI Key： NNMLFVLQJJIINL-UHFFFAOYSA-N
• SMILES： OCC1C=C(C=C(C(=O)OC)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.04800
• Monoisotopic Mass: 211.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4
• XLogP3: 0.7

Experimental Properties

• PSA: 92.35000
• LogP: 1.39690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Methyl 3-(hydroxymethyl)-5-nitrobenzoate

Comprehensive Analysis of Methyl 3-(hydroxymethyl)-5-nitrobenzoate (CAS No. 53732-08-4)

Methyl 3-(hydroxymethyl)-5-nitrobenzoate (CAS No. 53732-08-4) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a hydroxymethyl group and a nitro substituent on a benzoate framework, makes it a versatile building block for synthesizing complex molecules. Researchers and industries value this compound for its role in developing innovative solutions for drug discovery and functional materials.

The growing demand for nitroaromatic derivatives like Methyl 3-(hydroxymethyl)-5-nitrobenzoate is driven by their applications in green chemistry and sustainable manufacturing. With increasing interest in biodegradable polymers and eco-friendly catalysts, this compound has gained attention for its potential in reducing environmental impact. Its CAS No. 53732-08-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most common queries about 53732-08-4 revolves around its synthesis and purification methods. Optimized protocols for producing high-purity Methyl 3-(hydroxymethyl)-5-nitrobenzoate are critical for ensuring consistent performance in downstream applications. Recent studies highlight its use in photoactive materials, where the nitro group enhances light absorption properties—a hot topic in solar energy and optoelectronics research.

Another trending discussion involves the compound’s role in medicinal chemistry. The hydroxymethyl moiety allows for further functionalization, enabling the creation of targeted drug candidates. Researchers exploring anti-inflammatory and antimicrobial agents often investigate derivatives of CAS 53732-08-4, aligning with global health priorities. This adaptability underscores its importance in modern drug development pipelines.

From an industrial perspective, Methyl 3-(hydroxymethyl)-5-nitrobenzoate is valued for its stability and reactivity under controlled conditions. Manufacturers emphasize scalable production techniques to meet the needs of high-value chemical synthesis. Analytical techniques such as HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with stringent regulatory standards.

In summary, 53732-08-4 represents a critical intersection of innovation and practicality. Its applications span pharmaceuticals, advanced materials, and sustainable chemistry, making it a focal point for interdisciplinary research. As industries prioritize efficiency and environmental responsibility, compounds like Methyl 3-(hydroxymethyl)-5-nitrobenzoate will continue to play a pivotal role in scientific advancement.